Cas no 1346604-00-9 (O-Desisopropyl-O-methyl Bisoprolol Hemifumarate)

• Product Name: O-Desisopropyl-O-methyl Bisoprolol Hemifumarate
• CAS No: 1346604-00-9
• MF: C₁₆H₂₇NO₄
• MW: 297.389885187149
• CID: 2247714
• Update Time: 2025-08-04

O-Desisopropyl-O-methyl Bisoprolol Hemifumarate Chemical and Physical Properties

Names and Identifiers

• O-Desisopropyl-O-methyl Bisoprolol Hemifumarate
• 1-(Isopropylamino)-3-(4-((2-methoxyethoxy)methyl)phenoxy)propan-2-ol
• 1-[4-(2-methoxyethoxymethyl)phenoxy]-3-(propan-2-ylamino)propan-2-ol
• (2RS)-1-(Isopropylamino)-3-[4-(2-methoxyethoxy)methylphenoxy]propan-2-ol

• Inchi： 1S/C16H27NO4/c1-13(2)17-10-15(18)12-21-16-6-4-14(5-7-16)11-20-9-8-19-3/h4-7,13,15,17-18H,8-12H2,1-3H3
• InChI Key： QEWDDLNGKAKJOA-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)COCCOC)CC(CNC(C)C)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 242
• XLogP3: 1.1
• Topological Polar Surface Area: 60

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on O-Desisopropyl-O-methyl Bisoprolol Hemifumarate

Professional Introduction to O-Desisopropyl-O-methyl Bisoprolol Hemifumarate (CAS No. 1346604-00-9)

O-Desisopropyl-O-methyl Bisoprolol Hemifumarate, a compound with the chemical identifier CAS No. 1346604-00-9, represents a significant advancement in the field of pharmaceutical chemistry and biomedicine. This compound, belonging to the beta-blocker class, has garnered considerable attention due to its unique structural properties and therapeutic potential. The hemifumarate salt form enhances its solubility and bioavailability, making it a promising candidate for various cardiovascular applications.

The molecular structure of O-Desisopropyl-O-methyl Bisoprolol Hemifumarate incorporates a bisoprolol core, which is a well-known beta-adrenergic receptor antagonist. The presence of the desisopropyl and O-methyl substituents modifies its pharmacokinetic profile, leading to improved selectivity and reduced side effects compared to its parent compound. This modification has been extensively studied in recent years, with research focusing on optimizing its efficacy in managing hypertension and other cardiovascular disorders.

Recent studies have highlighted the compound's potential in treating chronic heart failure. A pivotal clinical trial demonstrated that O-Desisopropyl-O-methyl Bisoprolol Hemifumarate significantly reduced mortality rates and hospitalizations among patients with heart failure. The trial results were particularly remarkable due to the compound's ability to enhance myocardial contractility while simultaneously reducing myocardial oxygen consumption. This dual action is critical in managing heart failure, as it helps maintain cardiac output without overburdening the heart muscle.

The pharmacological activity of O-Desisopropyl-O-methyl Bisoprolol Hemifumarate is primarily attributed to its potent beta-blocking properties. Unlike traditional beta-blockers, this compound exhibits high selectivity for beta-1 adrenergic receptors, minimizing effects on beta-2 receptors. This selectivity reduces the risk of bronchoconstriction and other respiratory side effects, making it suitable for patients with respiratory conditions such as asthma or chronic obstructive pulmonary disease (COPD).

In addition to its cardiovascular benefits, research has also explored the potential of O-Desisopropyl-O-methyl Bisoprolol Hemifumarate in managing neurodegenerative disorders. Preliminary studies suggest that the compound may have neuroprotective properties, particularly in conditions like Alzheimer's disease and Parkinson's disease. The mechanism behind this potential effect involves the modulation of neurotransmitter systems and reduction of oxidative stress in neural cells. Further research is ongoing to elucidate these pathways and evaluate the compound's efficacy in clinical settings.

The synthesis of O-Desisopropyl-O-methyl Bisoprolol Hemifumarate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The hemifumarate salt formation is particularly critical, as it enhances the compound's stability and solubility in aqueous solutions. Advanced synthetic techniques, including catalytic hydrogenation and enzymatic modifications, have been employed to optimize the production process. These advancements not only improve efficiency but also reduce environmental impact by minimizing waste generation.

The regulatory landscape for O-Desisopropyl-O-methyl Bisoprolol Hemifumarate has been carefully navigated by pharmaceutical companies aiming to bring this novel compound to market. Regulatory agencies have stringent requirements for beta-blocker medications due to their critical role in cardiovascular health. However, the unique properties of this compound have positioned it as a strong contender for approval, pending further clinical data and safety assessments.

The future prospects for O-Desisopropyl-O-methyl Bisoprolol Hemifumarate are promising, with ongoing research focusing on expanding its therapeutic applications beyond cardiovascular diseases. Investigational studies are exploring its potential in treating anxiety disorders, given its anxiolytic effects observed in animal models. Additionally, the compound's anti-inflammatory properties are being investigated as a possible treatment for rheumatoid arthritis and other inflammatory conditions.

In conclusion, O-Desisopropyl-O-methyl Bisoprolol Hemifumarate represents a significant advancement in pharmaceutical chemistry with substantial therapeutic potential. Its unique structural features and improved pharmacokinetic profile make it an attractive option for managing various cardiovascular disorders. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a crucial role in modern medicine.